3-(benzhydrylideneamino)-3H-furan-2-one
Description
3-(Benzhydrylideneamino)-3H-furan-2-one is a synthetic furanone derivative characterized by a benzhydrylideneamino substituent at the 3-position of the furan-2-one ring. These compounds are synthesized via multicomponent reactions involving 5-arylfuran-2(3H)-ones, triethyl orthoformate, and heterocyclic amines, yielding enamines that exist in equilibrium between E- and Z-isomers .
Properties
IUPAC Name |
3-(benzhydrylideneamino)-3H-furan-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13NO2/c19-17-15(11-12-20-17)18-16(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-12,15H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HPNRPGYBMHAOSP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=NC2C=COC2=O)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Key Research Findings and Implications
Synthetic Efficiency: The one-pot synthesis of 3-substituted furanones achieves high yields (60–81%) in polar solvents like isopropyl alcohol, with minimal purification steps .
Structure-Activity Relationships (SAR) :
- Electron-withdrawing groups (e.g., 4-Cl-phenyl) enhance COX-2 binding affinity .
- Bulky substituents (e.g., anthracene) improve GABA modulation but reduce solubility .
Contradictions: While polar solvents stabilize E-isomers in NMR studies , prolonged refluxing in ethanol can shift equilibrium toward Z-forms due to solvent polarity effects .
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